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Compound of Interest

Ethyl 2-chloro-2-
Compound Name:
(hydroxyimino)acetate

Cat. No.: B046832

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of ethyl chlorooximidoacetate. The information is curated for professionals in
research and development who require precise data for experimental design, chemical
synthesis, and drug discovery processes. This document includes a detailed summary of
guantitative data, a description of a key experimental protocol for its synthesis, and a visual
representation of the synthetic workflow.

Physical and Chemical Properties

The physical and chemical properties of ethyl chlorooximidoacetate, also known by its IUPAC
name ethyl (2E)-2-chloro-2-hydroxyiminoacetate, are summarized in the table below. These
properties are essential for handling, storage, and application of the compound in a laboratory
setting.
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Property Value Reference
Molecular Formula CaHeCINO3 [1112113114]
Molecular Weight 151.55 g/mol [1][2]
CAS Number 14337-43-0 [11121[31[4]
White to Almost white powder
Appearance [3]
to crystal
Melting Point 70-76 °C (lit.) [3][51[6]

Boiling Point (Predicted)

230.5+23.0°C

[3]

Density (Predicted) 1.36 + 0.1 g/cm3 [3]

Solubility Soluble in Methanol [3]

pKa (Predicted) 7.60+£0.10 [3]
UXOLDCOJRAMLTQ-

InChl Key [5]
UTCIRWHESA-N

SMILES CCOC(=0)/C(=N\O)/CI [1][2][5]

Storage Conditions

2-8°C, keep dry, under inert
gas (Nitrogen)

[11(3]15]

Experimental Protocols

The synthesis of ethyl chlorooximidoacetate is a critical procedure for its application in further

chemical reactions. A general method for its preparation from ethyl 2-aminoacetate is described

below.

Synthesis of Ethyl Chlorooximidoacetate from Ethyl 2-Aminoacetate[3][6]

Materials:

o Ethyl 2-aminoacetate (5 g, 48.53 mmol)

o Concentrated hydrochloric acid (8 ml)
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Sodium nitrite (NaNOz, 4.91 g, 145.6 mmol)

Water

Ethyl acetate

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

Dissolve ethyl 2-aminoacetate in 5 ml of water in a suitable reaction vessel.
e Cool the solution to 0°C using an ice bath.

e Slowly add concentrated hydrochloric acid to the cooled solution.

o Separately, prepare a solution of sodium nitrite in 5 ml of water.

e Add the sodium nitrite solution to the reaction mixture.

 Stir the reaction mixture at room temperature for 1 hour.

» After the reaction is complete, perform an extraction using ethyl acetate.

o Combine the organic layers and dry them over anhydrous sodium sulfate.

o Concentrate the dried organic phase under vacuum to yield ethyl chlorooximidoacetate as a
white solid.

Mandatory Visualization

The following diagram illustrates the workflow for the synthesis of ethyl chlorooximidoacetate,
providing a clear, step-by-step visual guide to the experimental protocol described above.
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Reactant Preparation

Reaction ‘Work-up and Purification Final Product

Dry with Anhydrous Sodium Sulfate oncentrate under Vacuum Ethyl Chlorooximidoacetate

Click to download full resolution via product page

Synthesis workflow for ethyl chlorooximidoacetate.

This guide provides foundational technical information on ethyl chlorooximidoacetate. For
further applications, such as its use in the preparation of isoxazolines or as a potential agonist
at AMPA-kainate receptors, researchers are encouraged to consult the cited literature.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl Chlorooximidoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046832#physical-properties-of-ethyl-
chlorooximidoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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